Cas no 1352532-26-3 (3-Bromo-1-butyl-5-nitro-1H-indazole)

• Product Name: 3-Bromo-1-butyl-5-nitro-1H-indazole
• CAS No: 1352532-26-3
• MF: C₁₁H₁₂BrN₃O₂
• MW: 298.13588142395
• CID: 5701455
• PubChem ID: 102543590
• Update Time: 2025-06-07

3-Bromo-1-butyl-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-butyl-5-nitro-1H-indazole
• 1H-Indazole, 3-bromo-1-butyl-5-nitro-
• 1352532-26-3

• Inchi： 1S/C11H12BrN3O2/c1-2-3-6-14-10-5-4-8(15(16)17)7-9(10)11(12)13-14/h4-5,7H,2-3,6H2,1H3
• InChI Key： FEHZLRAQHMGKFK-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C([N+]([O-])=O)C=C2)C(Br)=N1

Computed Properties

• Exact Mass: 297.01129g/mol
• Monoisotopic Mass: 297.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-Bromo-1-butyl-5-nitro-1H-indazole

Introduction to 3-Bromo-1-butyl-5-nitro-1H-indazole (CAS No. 1352532-26-3)

3-Bromo-1-butyl-5-nitro-1H-indazole, with the Chemical Abstracts Service (CAS) number 1352532-26-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 3-Bromo-1-butyl-5-nitro-1H-indazole is characterized by a substituted indazole ring with a bromine atom at the 3-position, a butyl group at the 1-position, and a nitro group at the 5-position. These functional groups contribute to the compound's unique chemical and biological properties, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Bromo-1-butyl-5-nitro-1H-indazole in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 3-Bromo-1-butyl-5-nitro-1H-indazole effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Bromo-1-butyl-5-nitro-1H-indazole has also shown promise in cancer research. A 2021 study published in Cancer Research reported that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings suggest that 3-Bromo-1-butyl-5-nitro-1H-indazole could be developed into a novel anticancer drug with minimal side effects.

The synthesis of 3-Bromo-1-butyl-5-nitro-1H-indazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-bromoindazole with butyl bromide to form the butylated derivative, followed by nitration at the 5-position. The choice of solvents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing waste and improving sustainability.

The pharmacokinetic properties of 3-Bromo-1-butyl-5-nitro-1H-indazole have been extensively studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. However, further optimization may be necessary to improve its solubility and stability in biological systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Bromo-1-butyl-5-nitro-1H-indazole in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific diseases.

In conclusion, 3-Bromo-1-butyl-5-nitro-1H-indazole (CAS No. 1352532-26-3) is a promising compound with diverse biological activities and potential applications in medicine. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its pharmacological profile for clinical use.